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Compound of Interest

Compound Name: Phenolphthalol

Cat. No.: B1213416 Get Quote

In-Depth Technical Guide to Phenolphthalol
For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Data
This technical guide provides a comprehensive overview of phenolphthalol, a diphenolic

compound with known laxative and estrogenic properties. The following table summarizes its

key chemical and physical data.

Property Value

CAS Number 81-92-5[1][2][3][4]

Molecular Formula C₂₀H₁₈O₃[1][5]

Molecular Weight 306.36 g/mol [1][5]

IUPAC Name 4-{--INVALID-LINK--methyl}phenol[1]

Synonyms
2-[Bis(4-hydroxyphenyl)methyl]benzyl alcohol,

Egmol, Velaxin, Regolax, Normolax[4]

Appearance White to almost white powder or crystals[4]

Melting Point 204 °C[4]

Solubility Soluble in methanol[4]
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Synthesis Protocol
Phenolphthalol can be synthesized from the methyl ester of phenolphthalin. A general

laboratory-scale protocol is outlined below.

Experimental Protocol: Synthesis of Phenolphthalol

Materials:

Methyl ester of phenolphthalin

Lithium aluminum hydride (LiAlH₄)

Dry tetrahydrofuran (THF)

Ethyl acetate

1 N Hydrochloric acid (HCl)

Ethyl ether

Anhydrous sodium sulfate

Procedure:

A solution of the methyl ester of phenolphthalin (0.5 g) in dry THF (30 ml) is prepared.

This solution is added slowly to a suspension of lithium aluminum hydride (0.5 g) in dry THF

(20 ml).

The reaction mixture is heated at reflux for 30 minutes.

Excess ethyl acetate is then added to quench the reaction.

The resulting mixture is poured into 1 N HCl.

The product is extracted with two 200 ml portions of ethyl ether.

The combined ether extracts are evaporated, leaving a solid residue and some water.
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The residue is taken up in ethyl ether, and the ether layer is decanted from the water.

The ether solution is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed in vacuo to yield phenolphthalol as a white solid (0.42 g).

The purity of the compound can be assessed by thin-layer chromatography (TLC) on silica

gel using ether as the eluent. The structure can be confirmed by nuclear magnetic resonance

(NMR) spectroscopy.[6]

Biological Activity and Mechanism of Action
Phenolphthalol has been identified as a compound with both laxative and estrogenic activities.

Laxative Effects
Phenolphthalol is classified as a stimulant diphenolic laxative, similar to bisacodyl and

phenolphthalein.[1][2][3][4][5] Its mechanism of action is primarily centered in the colon and

involves two main processes:

Stimulation of Water and Electrolyte Secretion: It increases the secretion of water and

electrolytes into the intestinal lumen. This leads to a softening of the stool and promotes

bowel movement.[1][2][5]

Enhanced Intestinal Motility: It increases the motility of the intestines.[1][5]

These effects are mediated by specific biochemical pathways:

Prostaglandin E₂ (PGE₂) Pathway: The laxative effect is partly due to the stimulation of PGE₂

biosynthesis and release in the colon. PGE₂ enhances the secretion of water and

electrolytes.[1][5]

Nitric Oxide (NO) Pathway: Phenolphthalol increases the production of nitric oxide in the

intestine. NO stimulates secretion and relaxes the smooth muscle, which contributes to

faster intestinal transit.[1][5]

Logical Relationship of Laxative Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. consensus.app [consensus.app]

2. consensus.app [consensus.app]

3. consensus.app [consensus.app]

4. consensus.app [consensus.app]

5. consensus.app [consensus.app]

6. In Brief: Phenolphthalein [insights.citeline.com]

To cite this document: BenchChem. [phenolphthalol CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213416#phenolphthalol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

